Cas no 1283108-22-4 (3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid)

• Product Name: 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CAS No: 1283108-22-4
• MF: C₁₂H₁₀N₂O₅
• MW: 262.21820306778
• MDL: MFCD21091643
• CID: 5557928
• PubChem ID: 52903502
• Update Time: 2025-10-28

3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

• MDL： MFCD21091643
• Inchi： 1S/C12H10N2O5/c1-19-8-4-2-3-7(5-8)14-10(15)9(11(16)17)6-13-12(14)18/h2-6H,1H3,(H,13,18)(H,16,17)
• InChI Key： PQGUTPWVWHHQPV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(OC)=C2)C(=O)C(C(O)=O)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid

Introduction to 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-22-4) and Its Emerging Applications in Chemical Biology

3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid, identified by its CAS number 1283108-22-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrimidine derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of a 3-methoxyphenyl substituent and a dioxo group in its molecular framework imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The molecular structure of 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid consists of a pyrimidine core with an additional carboxylic acid moiety at the 5-position. This configuration allows for diverse chemical modifications, enabling researchers to explore its potential as a lead compound or intermediate in the synthesis of biologically active molecules. The dioxo group (a carbonyl group linked to another oxygen atom) enhances the electrophilicity of the molecule, facilitating reactions such as nucleophilic additions and condensations that are pivotal in organic synthesis.

In recent years, there has been growing interest in pyrimidine derivatives due to their role as key pharmacophores in numerous therapeutic agents. For instance, compounds with similar structural motifs have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The 3-methoxyphenyl substituent contributes to the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Furthermore, the carboxylic acid group at the 5-position provides a site for further functionalization, allowing for the development of prodrugs or conjugates that can enhance bioavailability or target specificity.

Recent studies have highlighted the potential of 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the pyrimidine core or introducing additional functional groups, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors derived from this compound. The dioxo group and the carboxylic acid moiety serve as critical interaction points with the active site of kinases, contributing to inhibitory activity.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid allow it to mimic natural nucleobases or interfere with viral replication mechanisms. For example, derivatives of this compound have been explored as inhibitors of viral polymerases or proteases. The methoxy group on the phenyl ring enhances solubility and reduces toxicity while maintaining pharmacological efficacy. This balance is essential for developing safe and effective antiviral therapies.

The synthetic pathways for 3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid have also been optimized for scalability and efficiency. Modern synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have enabled researchers to produce this compound in high yields with minimal byproducts. These advancements are crucial for translating laboratory discoveries into clinical applications. Additionally, green chemistry principles have been incorporated into synthetic protocols to reduce environmental impact while maintaining cost-effectiveness.

In conclusion,3-(3-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid (CAS No. 1283108-22-4) represents a promising scaffold for drug discovery with diverse biological activities. Its unique structural features make it suitable for developing therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in modern medicinal chemistry.